6-methyl-2-[(methyl{2-[(4-methylphenyl)thio]ethyl}amino)methyl]pyridin-3-ol

• IUPAC Name: 6-methyl-2-[[methyl-[2-(4-methylphenyl)sulfanylethyl]amino]methyl]pyridin-3-ol
• InChI: InChI=1S/C17H22N2OS/c1-13-4-7-15(8-5-13)21-11-10-19(3)12-16-17(20)9-6-14(2)18-16/h4-9,20H,10-12H2,1-3H3
• InChI Key: HSNALMMLHSQWOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCN(C)CC2=C(C=CC(=N2)C)O
• Molecular Formula: C17H22N2OS
• Molecular Weight: 302.4 g/mol

Description

Imidazole and pyridine derivatives, which have structures similar to the compound you mentioned, are known to possess a broad range of biological activities. They can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs. Some of these compounds are also used in the treatment of cancer, cardiovascular diseases, and Alzheimer’s disease.

Synthesis Analysis

The synthesis of similar compounds often involves multicomponent condensation reactions. For example, substituted imidazo[1,2-a]pyridin-3-yl-acetic acids can be synthesized based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid.

Molecular Structure Analysis

The molecular structure of these compounds often includes a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

The main literature method for the synthesis of imidazo[1,2-a]pyridin-3-yl-acetic acids consists of condensation of substituted 2-aminopyridines with α-halo ketones followed by the introduction of carboxymethyl function into the structure of the resulting imidazo[1,2-a]pyridine.

Physical And Chemical Properties Analysis

These compounds are often white or colorless solids that are highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of these compounds can vary depending on their specific structure and the condition they are used to treat. For example, the hypnotic effect of zolpidem, an imidazo[1,2-a]pyridine compound, is based on blocking γ-aminobutyric acid receptors.

Safety and Hazards

The safety and hazards associated with these compounds can vary widely depending on their specific structure. It’s important to refer to the Material Safety Data Sheet (MSDS) for each specific compound for detailed safety information.

Future Directions

The development of new methods for the synthesis of imidazo[1,2-a]pyridin-3-yl-acetic acids which allow to obtain the target products in one synthetic stage with high yields is an urgent task. Multicomponent reactions represent an effective tool for approaching this problem.